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Compound of Interest

Compound Name: Ornidazole-13C2,15N2

Cat. No.: B15621826

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper disposal of chemical reagents, such as the isotopically
labeled compound Ornidazole-13C2,15N2, is a critical component of laboratory safety and
regulatory compliance. This guide provides a clear, step-by-step procedure for the safe
disposal of Ornidazole-13C2,15N2, ensuring the protection of both laboratory personnel and
the environment.

Hazard and Disposal Summary

Ornidazole-13C2,15N2 is classified as harmful if swallowed and requires careful handling as
hazardous waste.[1][2] Adherence to institutional and local regulations for hazardous chemical
waste disposal is mandatory.

Identifier Classification Disposal Recommendation

Dispose of as hazardous
Acute Toxicity, Oral (Category waste in accordance with local,

Ornidazole-13C2,15N2 )
D[1]2] state, and federal regulations.

[1]3]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Ornidazole-
13C2,15N2. This procedure is designed to minimize exposure and ensure regulatory
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compliance.

1. Personal Protective Equipment (PPE): Before handling Ornidazole-13C2,15N2 for disposal,
it is essential to be equipped with the appropriate PPE. This includes:

Safety goggles
Chemical-resistant gloves
Laboratory coat

. Waste Segregation:

Ornidazole-13C2,15N2 waste, including empty containers and contaminated materials (e.g.,
absorbent pads, pipette tips), must be segregated from non-hazardous waste.

Use a designated, properly labeled hazardous waste container. The container should be in
good condition, compatible with the chemical, and have a secure lid.

. Container Labeling:

Clearly label the hazardous waste container with the full chemical name: "Ornidazole-
13C2,15N2".

Include the appropriate hazard pictograms (e.g., exclamation mark for acute toxicity).
Indicate the date when the waste was first added to the container.

. Waste Collection:
For solid waste, carefully place it into the designated hazardous waste container.

For solutions, if permissible by your institution's waste management plan, you may be
required to collect it in a designated liquid hazardous waste container. Do not mix with
incompatible waste streams.

For spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place the
contaminated absorbent into the solid hazardous waste container.[3]
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5. Storage Pending Disposal:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
waste accumulation area.

e Ensure the storage area is away from incompatible materials.
6. Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's environmental health
and safety (EHS) department or a licensed hazardous waste disposal contractor.

e Do not pour Ornidazole-13C2,15N2 down the drain or dispose of it in the regular trash.[1][3]
This is to prevent contamination of surface water and soil.[1]

Disposal Workflow

The following diagram illustrates the decision-making and operational process for the proper
disposal of Ornidazole-13C2,15N2.
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Start: Ornidazole-13C2,15N2 Waste Ge@

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate as Hazardous Waste

3. Label Waste Container
(Chemical Name, Hazard Pictogram, Date)

4. Collect Waste in Designated Container

5. Store in Secure Waste Accumulation Area

6. Arrange for EHS/Contractor Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ornidazole-13C2,15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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